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Compound of Interest

Compound Name: (Z)-2-Chloro-2-butene

Cat. No.: B1588157 Get Quote

An In-depth Technical Guide to (Z)-2-Chloro-2-butene

This technical guide provides a concise overview of the fundamental physicochemical

properties of (Z)-2-chloro-2-butene, a halogenated alkene. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who may utilize this compound as a starting material or intermediate.

Physicochemical Properties
(Z)-2-Chloro-2-butene, also known as cis-2-chloro-2-butene, is a chlorinated hydrocarbon. Its

key quantitative properties are summarized below for easy reference.

Property Value

Molecular Formula C4H7Cl[1][2][3][4][5]

Molecular Weight 90.551 g/mol [1][2]

CAS Registry Number 2211-69-0[1][2]

Boiling Point 66.8 °C to 72 °C[4][6]

Melting Point -105.8 °C to -106 °C[4][6]

Density 0.91 g/cm³[4][6]

Refractive Index 1.4170 - 1.4210[4]
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Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of (Z)-2-chloro-2-butene
are highly dependent on the context of its use (e.g., as a reactant in a larger synthetic

pathway). Standard methods for the synthesis of vinyl chlorides, such as the addition of

hydrogen chloride to 2-butyne or the dehydrochlorination of 2,2-dichlorobutane, can be

adapted for its preparation. Characterization typically involves spectroscopic techniques such

as Nuclear Magnetic Resonance (NMR) to confirm the stereochemistry and Infrared (IR)

spectroscopy, for which reference spectra are available in databases like the NIST Chemistry

WebBook.[1][2]

Isomeric Relationships
The chemical structure of 2-chloro-2-butene allows for stereoisomerism. The following diagram

illustrates the relationship between the (Z) and (E) isomers, which are geometric isomers, also

known as cis-trans isomers.
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Caption: Logical relationship between the isomers of 2-chloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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